![molecular formula C10H10N4OS2 B2657066 N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide CAS No. 1203165-51-8](/img/structure/B2657066.png)
N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
Description
“N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide” is a chemical compound with the molecular formula C21H21N3O3S2 . It has a molecular weight of 427.5 g/mol . The compound is also known by the synonym CHEMBL4293502 .
Molecular Structure Analysis
The molecular structure of this compound includes a cyclopenta[d]thiazol ring and a thiadiazole ring, both of which are five-membered rings containing sulfur and nitrogen atoms . The compound also contains a carboxamide group . The exact 3D conformation of the molecule would depend on the specific spatial arrangement of these groups and the overall geometry of the molecule.
Physical And Chemical Properties Analysis
The compound has a number of computed properties, including a XLogP3-AA value of 3.2, indicating its relative hydrophobicity . It has 3 hydrogen bond donors and 6 hydrogen bond acceptors . The compound has a rotatable bond count of 6 . Its exact mass and monoisotopic mass are both 427.10243389 g/mol . The compound has a topological polar surface area of 148 Ų and a heavy atom count of 29 . The compound has a formal charge of 0 .
Scientific Research Applications
Antimicrobial Activity
The synthesis and biological evaluation of arylidene derivatives of 5,6-dihydro-4H-cyclopenta[b]-thiophene-2-carboxylic acid and 4,5,6,7-tetrahydrobenzo[b]-thiophene-2-carboxylic acid revealed promising antimicrobial properties . Specifically, these derivatives demonstrated good activity against methicillin-resistant Staphylococcus aureus (MRSA). Compound 9f emerged as an effective antibacterial agent, suggesting its potential for future drug discovery and development.
Antitumor Potential
Heterocycles containing nitrogen and sulfur, such as thiophenes, have been extensively studied due to their versatile synthetic applicability and interesting pharmacological properties. Some thiophene-containing compounds exhibit antitumor activity . While direct evidence for this specific compound is scarce, its structural features warrant further investigation in the context of cancer research.
Antifungal Properties
Thiophenes are also known for their antifungal activity. Although direct studies on our compound are limited, its similarity to other thiophene-containing antifungal agents (e.g., tioconazole and sertaconazole) suggests potential in combating fungal infections .
Coagulation Factor Inhibition
Interestingly, a related compound, N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)benzo[d]thiazole-6-carboxamide , displayed inhibition of coagulation factors Xa and XIa. While not identical, this finding highlights the potential of similar derivatives in modulating blood coagulation.
properties
IUPAC Name |
N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-4-methylthiadiazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4OS2/c1-5-8(17-14-13-5)9(15)12-10-11-6-3-2-4-7(6)16-10/h2-4H2,1H3,(H,11,12,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPYUNZZQJQTIHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NC2=NC3=C(S2)CCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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